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The table below summarizes quantitative data on liraglutide's effects from clinical studies, which is central

to understanding its pharmacodynamics.

Liraglutide -
Key Effect on Gastric  Other Relevant .
Study Focus Dose & . Citation
. Emptying Outcomes
Duration
Mechanism of 1.8 mg vs Equivalence in 5-hour  Reduced appetite & [1]
Weight Loss 3.0 mg for 5 gastric emptying energy intake; ~16%
weeks (AUCy_300 min) VS decrease in ad libitum
placebo. 23% energy intake; weight loss
reduction in 1-hour mediated by reduced
gastric emptying with intake, not increased
3.0 mg vs placebo. energy expenditure.
Pharmacogenetics 3 mg daily Carriers of GLP1R Correlation between [2]
for 5 weeks rs6923761 minor delayed gastric emptying

allele A showed
greater delay in gastric
emptying T/, (128.9 £
38.32 min) vs GG
genotype (61.4 £ 21.4
min).

and weight loss (rs =
-.382, P =.004).
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Liraglutide )
Key Effect on Gastric  Other Relevant o
Study Focus Dose & . Citation
. Emptying Outcomes
Duration
Perioperative 0.6 mg pre- Study did not directly 43% of liraglutide patients  [3]
Management op +1.2mg measure gastric required insulin vs 61%
intra-op emptying. Primary with placebo. Improved
outcome was insulin glycaemic control without
use for BG >8.0 increased hypoglycaemia.
mmol/L.

Detailed Experimental Protocols

For researchers aiming to replicate or build upon these findings, here are the methodologies from the key

studies.

e Gastric Emptying Measurement (Acetaminophen Absorption Test): This method was used to

investigate the mechanism of weight loss [1].

o Procedure: After an overnight fast, participants consume a standardized meal. Acetaminophen
(1.5 g) is dissolved in a liquid component of the meal (e.g., an energy drink).
o Data Collection: Serial blood samples are taken at scheduled intervals post-meal (e.qg.,

baseline, 60, 120, 180, 240, 300 minutes).
o Analysis: Plasma acetaminophen concentration is measured. The area under the curve (AUC)

for concentration over time (e.g., AUCq_300 min) IS calculated. A lower AUC in the early phase

(e.g., 0-60 min) indicates delayed gastric emptying.

» Perioperative Dosing Protocol (Cardiac Surgery): This protocol assessed liraglutide's efficacy for

glycaemic control [3].

o Dosing Schedule:
= First Dose: 0.6 mg subcutaneously on the evening before surgery.
= Second Dose: 1.2 mg subcutaneously after the induction of anaesthesia.
o Note: The second dose was withheld if the patient reported a preoperative nausea score >4 on
a 0-10 scale.
o Concomitant Monitoring: Blood glucose was measured hourly from anaesthesia induction
until transfer to the ICU, and managed with a standardized insulin-bolus algorithm.
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Mechanism of Action & Pharmacogenetics

The following diagram illustrates the mechanism by which liraglutide affects gastric emptying and how

genetic variation can influence this response, which is a key consideration for patient stratification in drug

development.
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Key Considerations for Researchers

e Genetic Variability: The pharmacogenetic study suggests that the GLP1R rs6923761 genotype can
significantly influence the gastric emptying response to liraglutide [2]. Stratifying subjects by
genotype may be crucial for interpreting clinical trial results on gastric emptying endpoints.

e Dose and Timing Dependence: The effect on gastric emptying may be more pronounced in the
early postprandial period and with higher doses (3.0 mg) [1]. The chosen dose and timing of
assessment in your protocol will impact outcomes.

e Perioperative Application: While liraglutide shows promise for improving perioperative glycaemic
control with a single dose, its direct impact on gastric emptying in this context and the associated risk
of aspiration have not been fully characterized in the available studies [3] [4]. Further investigation is
needed.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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